1-(2,4-dimethylphenyl)-5-oxo-4H-pyrazole-4-carboxylic acid
Overview
Description
1-(2,4-Dimethylphenyl)-5-oxo-4H-pyrazole-4-carboxylic acid (abbreviated as DMPCA) is an organic compound belonging to the class of pyrazoles. It is a colorless solid that is used in organic synthesis. DMPCA is a versatile intermediate in the synthesis of a wide range of organic compounds. It is also used as a reagent in organic chemistry and as a catalyst in the synthesis of polymers.
Scientific Research Applications
Synthesis and Structural Analysis
Research on pyrazole derivatives has led to the development of methods for synthesizing complex molecules, such as the study by Zheng et al. (2012), which discusses the expeditious synthesis of new pyrazole-fused 1,4-oxazines. This synthesis involves lactonization processes that yield compounds with potential for various applications, highlighting the structural versatility of pyrazole derivatives Expeditious Synthesis and Single Crystal Structure of New Pyrazole‐Fused 1,4‐Oxazine.
Chemical Hybridizing Agents
Beck et al. (1988) explored the synthesis of 1-aryl-1H-pyrazolecarbonitriles and related derivatives, including chemical hybridizing agents used in agriculture. These compounds showcase the application of pyrazole derivatives in enhancing crop yields and agricultural practices Synthesis of 1-aryl-1H-pyrazolecarbonitriles and related derivatives.
Advanced Material Synthesis
Matiichuk et al. (2009) demonstrated the synthesis of propenic acid derivatives from pyrazole-4-carboxylic acid, leading to materials with potential applications in advanced material science. These derivatives serve as intermediates for further chemical reactions, underscoring the utility of pyrazole compounds in material science Synthesis and reactions of 3-(3-ethoxycarbonyl-1-phenyl-1H-pyrazol-4-yl)propenic acid.
Heterocyclic Compound Synthesis
Potkin et al. (2012) focused on the rearrangement of isoxazole-carboxylic acids into oxadiazoles, illustrating the role of pyrazole derivatives in the synthesis of heterocyclic compounds. This research highlights the chemical transformations that these acids can undergo, contributing to the diversity of heterocyclic compounds available for further study Mononuclear Heterocyclic Rearrangement of 5-Arylisoxazole-3-hydroxamic Acids into 3,4-Substituted 1,2,5-Oxadiazoles.
Coordination Chemistry
Jacimovic et al. (2015) examined the crystal structure of metal complexes with pyrazole-5-carboxylic acid ligands, showcasing the application of these compounds in coordination chemistry. The study provides insights into the binding modes and structural features of these complexes, which have implications for catalysis, material science, and molecular recognition Synthesis and crystal structure of Cu(II) and Co(II) complexes with 1,3-dimethyl-pyrazole-5-carboxylic acid ligand.
properties
IUPAC Name |
1-(2,4-dimethylphenyl)-5-oxo-4H-pyrazole-4-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12N2O3/c1-7-3-4-10(8(2)5-7)14-11(15)9(6-13-14)12(16)17/h3-6,9H,1-2H3,(H,16,17) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ONBBGDGACSZOOB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)N2C(=O)C(C=N2)C(=O)O)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12N2O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
232.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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